N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[2,4-bis(dimethylamino)pyrimidin-5-yl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C17H25N5O2S/c1-11-8-12(2)15(13(3)9-11)25(23,24)20-14-10-18-17(22(6)7)19-16(14)21(4)5/h8-10,20H,1-7H3
• InChI Key: PFKNAFZFVOFJLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NC2=CN=C(N=C2N(C)C)N(C)C)C
• Molecular Formula: C17H25N5O2S
• Molecular Weight: 363.5 g/mol

Description

“N-(2,4-bis(dimethylamino)pyrimidin-5-yl)-2,4,6-trimethylbenzenesulfonamide” is a chemical compound that contains a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a sulfonamide group, which is a functional group that is the basis of several groups of drugs, which are called sulphonamides, sulfa drugs or sulpha drugs.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring and the sulfonamide group. The presence of the two dimethylamino groups at positions 2 and 4 of the pyrimidine ring could potentially influence the reactivity and properties of the compound.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents used. The pyrimidine ring could potentially undergo substitution reactions at the carbon positions, and the sulfonamide group could potentially undergo hydrolysis under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific structure and functional groups present. For example, the presence of the sulfonamide group could potentially make the compound more polar and increase its solubility in water.

Scientific Research Applications

Anti-Fibrosis Activity

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Antimicrobial Properties

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Antiviral Potential

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Antitumor Activity

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide drugs act as inhibitors of the enzyme dihydropteroate synthase, which is involved in the synthesis of folic acid in bacteria, making them effective antibacterial agents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

The future research directions for this compound could involve further exploration of its potential uses, such as its potential as a pharmaceutical agent, based on the known properties of similar compounds.